Cas no 491867-77-7 (N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide)

• Product Name: N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide
• CAS No: 491867-77-7
• MF: C₂₁H₂₂FN₃O₄
• MW: 399.41548871994
• MDL: MFCD02956294
• CID: 4714642
• Update Time: 2025-06-07

N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ACETYLBENZO[D]1,3-DIOXOLEN-5-YL)-2-(4-(2-FLUOROPHENYL)PIPERAZINYL)ETHANAMIDE
• N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• N-(6-acetyl-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide

• MDL： MFCD02956294
• Inchi： 1S/C21H22FN3O4/c1-14(26)15-10-19-20(29-13-28-19)11-17(15)23-21(27)12-24-6-8-25(9-7-24)18-5-3-2-4-16(18)22/h2-5,10-11H,6-9,12-13H2,1H3,(H,23,27)
• InChI Key： VCRMWVMTMVWSGM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CC(NC2C=C3C(=CC=2C(C)=O)OCO3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 599
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide

N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide (CAS No. 491867-77-7): An Overview of a Promising Compound in Medicinal Chemistry

N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide (CAS No. 491867-77-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzodioxole and piperazine, featuring a unique combination of functional groups that contribute to its biological activity and pharmacological properties.

The structure of N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide is characterized by a benzodioxole ring, an acetyl group, and a piperazine moiety substituted with a 2-fluorophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential of N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a serotonin receptor modulator, which could be beneficial in the management of conditions such as depression and anxiety disorders. The mechanism of action involves the modulation of serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes, which play crucial roles in regulating mood and behavior.

In addition to its potential in neurology, N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in the inflammatory response. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Furthermore, it has been shown to cross the blood-brain barrier efficiently, which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(6-Acetylbenzod1,3-dioxolen-5-yl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide (CAS No. 491867-77-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.